Cas no 1320201-22-6 (2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene)
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo[1,2-b:4,5-b']dithiophene is a high-purity organotin compound used as a key intermediate in the synthesis of conjugated polymers for organic electronic applications. Its benzo[1,2-b:4,5-b']dithiophene (BDT) core, functionalized with branched alkyloxy side chains (2-n-octyldodecyl), enhances solubility and processability in organic solvents, facilitating thin-film deposition. The trimethylstannyl groups enable efficient Stille coupling reactions, allowing precise polymerization with electron-deficient comonomers to yield high-performance donor-acceptor copolymers. This compound is particularly valuable in organic photovoltaics (OPVs) and field-effect transistors (OFETs), where its structural design promotes optimal π-conjugation, charge transport, and morphological stability. Its consistent reactivity and purity make it a reliable choice for research and industrial applications in advanced materials.
1320201-22-6 structure
Product Name:2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene
CAS No:1320201-22-6
MF:C56H102O2S2Sn2
MW:1108.95789384842
MDL:MFCD29472510
CID:2952418
PubChem ID:354333672
Update Time:2025-05-27
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Chemical and Physical Properties
Names and Identifiers
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- 2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene
- i>:4,5-<i>b<
- B4488
- (4,8-bis((2-octyldodecyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)
- 2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene
-
- MDL: MFCD29472510
- Inchi: 1S/C50H84O2S2.6CH3.2Sn/c1-5-9-13-17-21-23-27-31-35-43(33-29-25-19-15-11-7-3)41-51-47-45-37-39-54-50(45)48(46-38-40-53-49(46)47)52-42-44(34-30-26-20-16-12-8-4)36-32-28-24-22-18-14-10-6-2;;;;;;;;/h37-38,43-44H,5-36,41-42H2,1-4H3;6*1H3;;
- InChI Key: AZENTBKKKXIGMB-UHFFFAOYSA-N
- SMILES: [Sn](C)(C)(C)C1=CC2C(=C(C3C=C(SC=3C=2OCC(CCCCCCCC)CCCCCCCCCC)[Sn](C)(C)C)OCC(CCCCCCCC)CCCCCCCCCC)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 62
- Rotatable Bond Count: 40
- Complexity: 980
- Topological Polar Surface Area: 74.9
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Security Information
-
Symbol:
- Prompt:dangerous
- Hazard Statement: H300+H310+H330-H410
- Warning Statement: P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P391-P403+P233-P405-P501
- Hazardous Material transportation number:3146
- HazardClass:6.1
- PackingGroup:I
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 1881529-1G |
(4,8-Bis((2-octyldodecyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane), 98% |
1320201-22-6 | 98% | 1G |
¥ 3000 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B854465-100mg |
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene |
1320201-22-6 | >95.0%(HPLC) | 100mg |
¥1,259.00 | 2022-10-10 | |
| abcr | AB549708-200 mg |
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene; . |
1320201-22-6 | 200mg |
€265.50 | 2023-06-14 | ||
| BAI LING WEI Technology Co., Ltd. | 1881529-200MG |
(4,8-Bis((2-octyldodecyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane), 98% |
1320201-22-6 | 98% | 200MG |
¥ 1890 | 2022-04-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4488-200mg |
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene |
1320201-22-6 | 95.0%(LC) | 200mg |
¥1690.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4488-200MG |
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene |
1320201-22-6 | >95.0%(HPLC) | 200mg |
¥1525.00 | 2024-04-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B79130-100mg |
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene |
1320201-22-6 | - | 100mg |
¥1838.0 | 2024-07-15 | |
| TRC | B536470-2mg |
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene |
1320201-22-6 | 2mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536470-4mg |
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene |
1320201-22-6 | 4mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B536470-20mg |
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene |
1320201-22-6 | 20mg |
$ 160.00 | 2022-06-07 |
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1320201-22-6 (2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene) Related Products
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